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Compound of Interest

Compound Name: Methyl-13C cyanide-15N

CAS No.: 1755-38-0

Cat. No.: B154395 Get Quote

Executive Summary
Methyl-13C Cyanide-15N (

) is a double-labeled isotopologue of acetonitrile. Unlike fully labeled acetonitrile (

), this specific variant allows for precise site-specific NMR probing and metabolic tracing where
the methyl carbon and the nitrile nitrogen are of interest, but the nitrile carbon remains at
natural abundance. This guide provides a procurement strategy, technical specifications, and
validated workflows for its use in pharmaceutical research.

Chemical Identity & Nomenclature
Precision in nomenclature is critical when ordering stable isotopes to avoid receiving the wrong

isotopomer (e.g., fully labeled vs. site-specific).
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Feature Specification

Common Name Methyl-13C Cyanide-15N

Systematic Name

Acetonitrile-2-ngcontent-ng-c567981813=""

_nghost-ng-c1980439775="" class="inline ng-

star-inserted">

C,

N

Linear Formula

CAS Number 1755-38-0

Molecular Weight 43.04 g/mol (approx)

Isotopic Purity

Typically

99 atom %

C,

98 atom %

N

Key Distinction

The nitrile carbon (C1) is

C (natural abundance).[1][2] The methyl carbon

(C2) is ngcontent-ng-c567981813="" _nghost-

ng-c1980439775="" class="inline ng-star-

inserted">

C. The nitrogen is

N.

Commercial Supply Landscape
The supply chain for double-labeled acetonitrile is specialized. While many vendors sell fully

labeled solvents, the 2-
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C,

N variant is a catalog item for only select major isotope manufacturers.

Primary Suppliers & Product Codes
The following table aggregates verified suppliers based on current catalog data.

Supplier
Product Code /
SKU

Purity Specification Packaging

Sigma-Aldrich (Merck)
491675 (Generic Ref)

/ Custom

99 atom %

C; 98 atom %

N

250 mg, 1 g (Ampule)

Cambridge Isotope

Labs

Custom Synthesis

(Inquire)

98%+ Chemical;

98%+ Isotope
Custom

Isotec (Sigma) 1755-38-0 (CAS Ref) Research Grade Glass Ampule

Eurisotop Inquire (Acetonitrile-X)
High Purity NMR

Grade
Septum Vials

Procurement Note: Due to the specific labeling pattern, this compound is often listed as a

"Custom Synthesis" or "Make-to-Order" item by smaller distributors. Sigma-Aldrich is currently

the primary holder of the specific CAS listing 1755-38-0 in public catalogs [1].

Procurement Strategy
Verify CAS: Always quote CAS 1755-38-0 to the vendor. Requesting "Methyl-13C Cyanide-
15N" without the CAS may lead to quotes for the precursor salt (Potassium Cyanide-15N) or

fully labeled Acetonitrile.
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Purity Check: Ensure the chemical purity is

if used as a reaction solvent, or

if used as an NMR standard to avoid solvent suppression artifacts.

Synthesis & Production Workflow
Understanding the synthesis allows researchers to validate the isotopic integrity of the material.

The commercial production typically follows a nucleophilic substitution pathway using Methyl

Iodide-

C and Potassium Cyanide-

N.

Reaction Mechanism
This route ensures that the Cyanide Carbon remains unlabeled (sourced from KCN where C is

natural abundance), while the Methyl Carbon and Nitrogen carry the labels.

Production Diagram
The following Graphviz diagram visualizes the synthesis and purification workflow utilized by

high-quality suppliers.
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(13CH3I)
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Potassium Cyanide-15N
(KC15N)

Crude Mixture
(13CH3C15N + KI)

Reflux Fractional Distillation
(Remove H2O/Catalyst)

Separation Drying Agent
(P2O5 or CaH2)

Dehydration Acetonitrile-2-13C,15N
(>99% Purity)

Final QC

Click to download full resolution via product page

Figure 1: Synthetic pathway for Acetonitrile-2-13C,15N ensuring specific isotopic placement.

Applications in Drug Development
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This isotopologue serves two critical functions in pharmaceutical R&D: as a Metabolic Tracer

and as a Structural NMR Probe.

A. Metabolic Tracing (LC-MS/NMR)
In drug metabolism (DMPK) studies, the

bond provides a robust tag.

Stability: The C-N triple bond is metabolically stable in many initial pathways, allowing the

tracking of the acetonitrile moiety if it is a leaving group or metabolite.

Mass Shift: The compound introduces a +2 Da shift (

) relative to natural acetonitrile.

Detection:

MS: Distinct

43 (vs 41) signature.

NMR: The

coupling constant (

Hz) provides a unique doublet signature in

-NMR, distinguishing the tracer from endogenous background.

B. Structural Biology (Heme Protein Probing)
Recent protocols utilize methyl-labeled cyanide/isocyanide derivatives to probe the active sites

of heme proteins (like Cytochrome P450) [2].[3]

Mechanism: The

coordinates with the heme iron.

Readout: The
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methyl group acts as a sensitive NMR reporter of the local magnetic environment, revealing
conformational changes in the active site.

Experimental Workflow: Heme Probing

Heme Protein Sample
(e.g., CYP450)

Ligand Binding
(Fe-15N Coordination)

Add Methyl-13C Cyanide-15N
(Ligand)

2D HMQC/HSQC NMR
(15N-1H or 13C-1H)

Equilibration

Chemical Shift Perturbation
Analysis

Data Processing

Click to download full resolution via product page

Figure 2: Workflow for using Methyl-13C Cyanide-15N as a structural probe in Heme protein

NMR.

Quality Control & Handling Protocols
To ensure scientific integrity, the following self-validating protocols should be employed upon

receipt of the material.

Identity Validation (NMR)
Before use in critical experiments, confirm the isotopic labeling pattern.

Protocol: Dissolve 10
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L of sample in CDCl

.

Expected Result (

C NMR):

Methyl Peak:

ppm.

Coupling: It should appear as a doublet due to coupling with the adjacent

N (

Hz).

Absence: The nitrile carbon (

ppm) should not show strong

C enhancement (natural abundance only) and should not show strong C-C coupling
splitting if the methyl is 99% labeled.

Safety & Stability
Toxicity: Acetonitrile is metabolized to Hydrogen Cyanide (HCN) in vivo. Handle with the

same precautions as inorganic cyanides.

Storage: Store at Room Temperature (RT) or

. Hygroscopic—keep under inert gas (Argon/Nitrogen) to prevent water uptake, which
interferes with quantitative NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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